2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine

• IUPAC Name: 2-[4-[(2,4-difluorophenyl)methyl]piperazin-1-yl]-4-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C16H15F5N4/c17-12-2-1-11(13(18)9-12)10-24-5-7-25(8-6-24)15-22-4-3-14(23-15)16(19,20)21/h1-4,9H,5-8,10H2
• InChI Key: FWFSXNOPPBQEKE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C=C(C=C2)F)F)C3=NC=CC(=N3)C(F)(F)F
• Molecular Formula: C16H15F5N4
• Molecular Weight: 358.31 g/mol

Description

The compound “2-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-4-(trifluoromethyl)pyrimidine” is a complex organic molecule. While there is limited information available specifically for this compound, it shares structural similarities with other compounds that have been studied. For instance, compounds with a difluorophenyl group and a trifluoromethyl group have been used as ligands in the preparation of photocatalysts.

Synthesis Analysis

The synthesis of similar compounds often involves complex multi-step protocols. For example, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The synthesis of these compounds often involves reactions such as the Mannich reaction.

Molecular Structure Analysis

The molecular structure of such compounds is typically determined using techniques such as High-Resolution Mass Spectrometry (HRMS), Infrared Spectroscopy (IR), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving these types of compounds can be complex and varied. For instance, triazole-pyrimidine hybrid compounds have shown promising neuroprotective and anti-inflammatory properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can vary widely. For example, one similar compound was described as a pale yellow solid with a melting point of 98–100°C.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives, including this compound. For instance:
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Antitubercular Activity

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Neuroprotective and Anti-Neuroinflammatory Activity

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Mechanism of Action

While the specific mechanism of action for this compound is not known, similar compounds have shown various biological activities. For example, triazole-pyrimidine hybrids have shown neuroprotective and anti-inflammatory properties through the inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.